Cas no 104387-06-6 (Cholest-7-en-6-one, 25-(β-D-glucopyranosyloxy)-3,14,22-trihydroxy-, (3β,5β,22R)-)

• Product Name: Cholest-7-en-6-one, 25-(β-D-glucopyranosyloxy)-3,14,22-trihydroxy-, (3β,5β,22R)-
• CAS No: 104387-06-6
• MF: C₃₃H₅₄O₁₀
• MW: 610.775871753693
• CID: 145227
• Update Time: 2024-03-01

Cholest-7-en-6-one, 25-(β-D-glucopyranosyloxy)-3,14,22-trihydroxy-, (3β,5β,22R)- Chemical and Physical Properties

Names and Identifiers

• Cholest-7-en-6-one,25-(b-D-glucopyranosyloxy)-3,14,22-trihydroxy-,(3b,5b,22R)-
• BlechnosideB
• Cholest-7-en-6-one, 25-(β-D-glucopyranosyloxy)-3,14,22-trihydroxy-, (3β,5β,22R)-

• Inchi： 1S/C33H54O10/c1-17(23(36)9-10-30(2,3)43-29-28(40)27(39)26(38)25(16-34)42-29)19-8-13-33(41)21-15-24(37)22-14-18(35)6-11-31(22,4)20(21)7-12-32(19,33)5/h15,17-20,22-23,25-29,34-36,38-41H,6-14,16H2,1-5H3
• InChI Key： OVBHAHZBRSIVHE-UHFFFAOYSA-N
• SMILES： CC(C1C2(C(C3C(CC2)C2(C(CC(CC2)O)C(=O)C=3)C)(O)CC1)C)C(CCC(OC1C(O)C(O)C(O)C(CO)O1)(C)C)O

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 43
• XLogP3: 1.452

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides